Cas no 294853-70-6 (4-{[3-(1H-imidazol-1-yl)propyl]amino}-3-nitro-2H-chromen-2-one)

• Product Name: 4-{[3-(1H-imidazol-1-yl)propyl]amino}-3-nitro-2H-chromen-2-one
• CAS No: 294853-70-6
• MF: C₁₅H₁₄N₄O₄
• MW: 314.29606294632
• CID: 6787377
• PubChem ID: 5168987
• Update Time: 2025-08-05

4-{[3-(1H-imidazol-1-yl)propyl]amino}-3-nitro-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• SR-01000308464-1
• AKOS005107641
• 294853-70-6
• MS-1780
• 4-(3-imidazol-1-ylpropylamino)-3-nitrochromen-2-one
• 4-{[3-(1H-imidazol-1-yl)propyl]amino}-3-nitro-2H-chromen-2-one
• SR-01000308464

• Inchi： 1S/C15H14N4O4/c20-15-14(19(21)22)13(11-4-1-2-5-12(11)23-15)17-6-3-8-18-9-7-16-10-18/h1-2,4-5,7,9-10,17H,3,6,8H2
• InChI Key： MBUGWKYWKZFKDM-UHFFFAOYSA-N
• SMILES： O1C(C(=C(C2C=CC=CC1=2)NCCCN1C=NC=C1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 314.10150494g/mol
• Monoisotopic Mass: 314.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 102Ų

Additional information on 4-{[3-(1H-imidazol-1-yl)propyl]amino}-3-nitro-2H-chromen-2-one

4-{[3-(1H-imidazol-1-yl)propyl]amino}-3-nitro-2H-chromen-2-one: A Promising Compound for Targeted Therapeutic Applications

4-{[3-(1H-imidazol-1-yl)propyl]amino}-3-nitro-2H-chromen-2-one, with the CAS number 294853-70-6, represents a unique class of chromenone derivatives that have garnered significant attention in recent years for their potential applications in pharmaceutical research. This compound, characterized by its complex molecular structure, combines the structural features of a nitro group and an imidazole ring with a chromenone backbone, creating a multifunctional scaffold with diverse biological activities. Recent studies have highlighted its potential in modulating key signaling pathways, making it a valuable candidate for drug development targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

The molecular architecture of 4-{[3-(1H-imidazol-1-yl)propyl]amino}-3-nitro-2H-chromen-2-one is particularly noteworthy. The 1H-imidazol-1-yl group, a five-membered heterocyclic ring containing two nitrogen atoms, is known for its ability to interact with various biological targets, including enzymes and receptors. The nitro substituent at the 3-position introduces electron-withdrawing properties, which may influence the compound's reactivity and biological activity. The chromenone ring system, a benzene ring fused with a pyrone ring, is a common structural motif in natural products and synthetic molecules, often associated with antioxidant and anti-inflammatory properties. The presence of an amino group at the 4-position further enhances the compound's ability to form hydrogen bonds, potentially improving its binding affinity to target proteins.

Recent advances in medicinal chemistry have underscored the importance of 4-{[3-(1H-imidazol-1-yl)propyl]amino}-3-nitro-2H-chromen-2-one in the development of novel therapeutics. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against the enzyme COX-2 (cyclooxygenase-2), a key mediator of inflammation. The study revealed that the compound's imidazole ring interacts with the active site of COX-2, while the nitro group stabilizes the transition state of the enzyme-substrate complex. This dual mechanism of action suggests that 4-{[3-(1H-imidazol-1-yl)propyl]amino}-3-nito-2H-chromen-2-one could serve as a lead compound for the design of selective COX-2 inhibitors with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another area of interest is the chromenone scaffold's potential in targeting neurodegenerative diseases. Research published in ACS Chemical Neuroscience in 2024 highlighted the compound's ability to modulate the activity of tau protein, a key player in Alzheimer's disease pathology. The study found that the nitro group in the molecule enhances its ability to bind to tau filaments, potentially preventing their aggregation. This finding aligns with the growing trend of developing small molecules that target protein misfolding and aggregation, which are central to many neurodegenerative conditions.

The amino functionality in 4-{[3-(1H-imidazol-1-yl)propyl]amino}-3-nitro-2H-chromen-2-one also plays a critical role in its pharmacological profile. The amino group can act as a hydrogen bond donor, facilitating interactions with amino acid residues in target proteins. This property is particularly relevant in the context of kinase inhibition, where the compound's ability to form hydrogen bonds with conserved residues in the ATP-binding site could enhance its selectivity. A 2023 preprint study on the bioRxiv platform explored this aspect, showing that the compound exhibits promising activity against EGFR (epidermal growth factor receptor), a target implicated in various cancers. The study suggested that the amino group contributes to the compound's ability to adopt a conformation that optimally fits the kinase's active site.

Furthermore, the imidazole ring in the molecule may confer additional benefits. Imidazole derivatives are known for their ability to act as proton shuttle systems, which is crucial for the function of many enzymes. In the context of 4-{[3-(1H-imidazol-1-yl)propyl]amino}-3-nitro-2H-chromen-2-one, the imidazole ring could potentially enhance the compound's ability to interact with metal ions, which is a common feature in many enzymatic reactions. This property may open new avenues for the compound's application in targeting metal-dependent enzymes, such as those involved in oxidative stress and inflammation.

Despite its promising profile, the development of 4-{[3-(1H-imidazol-1-yl)propyl]amino}-3-nitro-2H-chromen-2-one as a therapeutic agent is still in its early stages. Ongoing research is focused on optimizing its pharmacokinetic properties, such as improving its solubility and metabolic stability. A 2024 review in Drug Discovery Today emphasized the importance of structure-activity relationship (SAR) studies in refining the compound's biological activity. The review highlighted that small modifications to the imidazole ring or the nitro substituent could significantly enhance the compound's potency and selectivity.

In conclusion, 4-{[3-(1H-imidazol-1-yl)propyl]amino}-3-nitro-2H-chromen-2-one represents a promising scaffold for the development of novel therapeutics. Its unique molecular structure, combining the imidazole, nitro, and chromenone functionalities, offers a versatile platform for targeting a wide range of biological processes. As research in this area continues to evolve, this compound may pave the way for the discovery of new drugs with improved efficacy and reduced side effects.